2-chloro-6-fluoro-N-((5-thioxo-4-(m-tolyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[[4-(3-methylphenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C17H14ClFN4OS/c1-10-4-2-5-11(8-10)23-14(21-22-17(23)25)9-20-16(24)15-12(18)6-3-7-13(15)19/h2-8H,9H2,1H3,(H,20,24)(H,22,25)
• InChI Key: SPOZKTLQZVPKMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NNC2=S)CNC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C17H14ClFN4OS
• Molecular Weight: 376.8 g/mol
• CAS No.: 391887-11-9

Description

2-chloro-6-fluoro-N-((5-thioxo-4-(m-tolyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C17H14ClFN4OS and its molecular weight is 376.83. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

• Compounds with similar structures, such as fluorine-substituted benzamides, have demonstrated significant antimicrobial and antifungal activities. The presence of fluorine atoms and specific substituents like triazoles and thioureas enhances their effectiveness against a range of microbial strains, including Gram-positive and Gram-negative bacteria, as well as fungi (Desai et al., 2013). These findings underscore the potential of such compounds in addressing resistant microbial infections.

Antitumor and Anticancer Activity

• Research into fluorine-substituted compounds, including those with a benzamide backbone, has revealed promising antitumor and anticancer properties. Specific derivatives have been identified as potent inhibitors of critical cellular pathways in cancer cells, such as histone deacetylase (HDA) inhibitors, offering a new avenue for cancer therapy (Saito et al., 1999). These compounds have shown marked in vivo antitumor activity against various human tumors, highlighting their potential for development into effective cancer therapeutics.

Antiviral Properties

• The synthesis and evaluation of benzamide derivatives for their antiviral activities, particularly against influenza viruses, have been explored. Novel benzamide-based 5-aminopyrazoles and their derivatives have shown significant antiavian influenza virus activity, indicating their potential as antiviral agents (Hebishy et al., 2020). This suggests a promising role for these compounds in the development of new antiviral drugs.

Imaging and Diagnostic Applications

• Fluorine-18-labeled benzamide analogues have been developed for imaging the sigma-2 receptor status of solid tumors using positron emission tomography (PET). These compounds exhibit high tumor uptake and favorable tumor/normal tissue ratios, making them suitable for non-invasive imaging of tumor receptor status and potentially guiding therapy (Tu et al., 2007). This highlights the role of such compounds in advancing diagnostic imaging techniques.